Cas no 1613518-87-8 (1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1613518-87-8
• MF: C₈H₅BrF₄O
• MW: 273.022315740585
• MDL: MFCD21781508
• CID: 5520150
• PubChem ID: 66468367
• Update Time: 2024-11-06

1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- o
• 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- ol
• 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1- ol
• SCHEMBL13710891
• LTRPGOFDEZKCHX-UHFFFAOYSA-N
• CS-0247287
• MFCD21781508
• EN300-362982
• F83206
• 3-Bromo-5-fluoro-alpha-(trifluoromethyl)benzyl Alcohol
• 1-(3-bromo-5-fluorophenyl)-2,2,2-trifluoroethanol
• 1613518-87-8
• 1-(3-BROMO-5-FLUOROPHENYL)-2,2,2-TRIFLUOROETHAN-1-OL
• SY250143
• 1-(3-Bromo-5-fluorophenyl)-2,2,2-trifluoroethan-1-ol

• MDL： MFCD21781508
• Inchi： 1S/C8H5BrF4O/c9-5-1-4(2-6(10)3-5)7(14)8(11,12)13/h1-3,7,14H
• InChI Key： LTRPGOFDEZKCHX-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(Br)C=1)(O)C(F)(F)F

Computed Properties

• Exact Mass: 271.94599g/mol
• Monoisotopic Mass: 271.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų